rac-(1R,3S)-3-(hydroxymethyl)cyclohexan-1-ol, cis

• IUPAC Name: (1S,3R)-3-(hydroxymethyl)cyclohexan-1-ol
• InChI: InChI=1S/C7H14O2/c8-5-6-2-1-3-7(9)4-6/h6-9H,1-5H2/t6-,7+/m1/s1
• InChI Key: PFXRPUFYSLHDMF-RQJHMYQMSA-N
• Canonical SMILES: C1CC(CC(C1)O)CO
• Isomeric SMILES: C1C[C@H](C[C@H](C1)O)CO
• Molecular Formula: C7H14O2
• DSSTOX Substance ID: DTXSID001274654
• Molecular Weight: 130.18 g/mol
• CAS RN: 15753-48-7

Description

Rac-(1R,3S)-3-(hydroxymethyl)cyclohexan-1-ol, cis (RHC) is a cyclic alcohol and a chiral compound, which is widely used in the synthesis and production of various compounds, such as pharmaceuticals, agrochemicals, and food additives. It is a versatile compound, which has a wide range of applications in scientific research, due to its unique properties.

Scientific Research Applications

Synthesis and Molecular Structure

• The molecular structure of related compounds has been studied to understand their conformational preferences and potential in synthesizing complex diterpenes. For instance, Caracelli et al. (1997) described the structure of a related compound with an all-cis ring-fusion tricyclic structure, highlighting its distorted hemispherical conformation and potential in synthetic applications Caracelli et al., 1997.

Enzyme-Catalyzed Resolutions

• Enzymatic methods have been employed for the resolution of racemic mixtures of similar compounds, demonstrating the utility of enzymes like lipase B from Candida antarctica for kinetic resolutions. Barz et al. (1996) detailed how rac-1 forms dimers in the solid state, showing the importance of enzymatic resolution in obtaining enantiomerically pure compounds Barz et al., 1996.

Pharmacological Characterization

• Studies on the silicon analogues of known pharmaceuticals shed light on the potential of cyclohexanol derivatives in medicinal chemistry. Daiss et al. (2006) synthesized and characterized sila-venlafaxine, illustrating how the structural modification of known drugs can lead to novel compounds with potentially distinct pharmacological profiles Daiss et al., 2006.

Material Science Applications

• The synthesis and characterization of polymers derived from cyclohexene carbonate show the relevance of cyclohexanol derivatives in developing new materials. Guerin et al. (2014) achieved the ring-opening polymerization of racemic and enantiopure cyclohexene carbonate, demonstrating the synthesis of isotactic polymers with potential applications in material science Guerin et al., 2014.

Antiviral Research

• Cyclohexanol derivatives have been explored for their antiviral properties. Barral et al. (2005) synthesized cis-substituted cyclohexenyl and cyclohexanyl nucleosides, evaluating their activity against various viruses, which underscores the potential of these compounds in antiviral research Barral et al., 2005.